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Compound of Interest

Compound Name: CRT0066101 dihydrochloride

Cat. No.: B10779528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CRT0066101 dihydrochloride is a potent and selective small-molecule inhibitor of the protein

kinase D (PKD) family of serine/threonine kinases.[1] It inhibits all three PKD isoforms (PKD1,

PKD2, and PKD3) with high efficacy, displaying IC50 values in the low nanomolar range.[1][2]

[3] This compound has demonstrated anti-proliferative and pro-apoptotic effects in various

cancer cell lines, making it a valuable tool for cancer research and drug development.[2][4][5]

Proper dissolution and handling are critical for obtaining reliable and reproducible results in

cell-based assays. These application notes provide detailed protocols for the preparation of

CRT0066101 dihydrochloride solutions for cell culture experiments.

Mechanism of Action
CRT0066101 exerts its biological effects by inhibiting the kinase activity of PKD. This blockade

disrupts downstream signaling pathways, including the NF-κB pathway, which is crucial for cell

survival and proliferation.[2][5] Inhibition of PKD by CRT0066101 has been shown to reduce

cell proliferation, block cell cycle progression at the G2/M phase, and induce apoptosis in

cancer cells.[2][4][5]
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CRT0066101 Mechanism of Action

Data Presentation
Solubility of CRT0066101 Dihydrochloride
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 8.23 - 82 20 - 199.35

Use of fresh,

moisture-free DMSO

is recommended as

absorbed moisture

can reduce solubility.

[2] Heating and

sonication can aid

dissolution.[3][6]

Water 41.13 - 50 100 - 121.56

Sonication may be

required to achieve

complete dissolution.

[6]

DMSO:PBS (pH 7.2)

(1:3)
~0.25 Not Specified

For aqueous buffer

solutions, it is

recommended to first

dissolve in DMSO and

then dilute. Aqueous

solutions are not

recommended for

storage for more than

one day.[7]

Molecular Weight of CRT0066101 dihydrochloride: 411.33 g/mol [2]

Recommended Working Concentrations for Cell Culture
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Cell Line Concentration Incubation Time Observed Effect

Panc-1 1 µM (IC50) Not Specified
Inhibition of cell

proliferation.[2][3]

Panc-1 and Panc-28 5 µM 1 hour

Blocked basal and

neurotensin-induced

PKD1/2 activation.[2]

[6]

Bladder Cancer Cell

Lines (T24T, T24,

UMUC1, TCCSUP)

0.33 - 1.43 µM (IC50) 4 days
Inhibition of cell

proliferation.[4]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol details the preparation of a 10 mM stock solution of CRT0066101
dihydrochloride in DMSO.

Preparation Workflow

1. Weigh CRT0066101
dihydrochloride

2. Add appropriate
volume of DMSO

3. Vortex/Sonicate
until dissolved

4. Aliquot into
cryovials

5. Store at -20°C
or -80°C

Click to download full resolution via product page

Stock Solution Preparation Workflow

Materials:

CRT0066101 dihydrochloride powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Vortex mixer

Water bath sonicator (optional)

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, weigh out 4.11 mg

of CRT0066101 dihydrochloride (Molecular Weight = 411.33 g/mol ).

Dissolution: Add 1 mL of anhydrous DMSO to the vial containing the powder.

Mixing: Vortex the solution thoroughly to facilitate dissolution. If precipitation occurs, gentle

warming and/or sonication can be used to aid dissolution.[3][6]

Sterilization (Optional): If required, the stock solution can be sterilized by passing it through a

0.22 µm syringe filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).[3] Ensure the vials are tightly

sealed to prevent moisture absorption.[3]

Preparation of Working Solutions for Cell Culture
Materials:

10 mM CRT0066101 dihydrochloride stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Procedure:

Thaw Stock Solution: Thaw a vial of the 10 mM stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentration.
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Important: To avoid precipitation, it is crucial to add the DMSO stock solution to the cell

culture medium and mix immediately. Do not add the medium to the DMSO stock. The

final concentration of DMSO in the cell culture medium should be kept low (typically ≤

0.1%) to avoid solvent-induced cytotoxicity.

Application to Cells: Add the final working solution to your cell culture plates. Ensure that a

vehicle control (cell culture medium with the same final concentration of DMSO) is included

in your experiment.

Example Dilution for a 10 µM Final Concentration:

To prepare 1 mL of a 10 µM working solution from a 10 mM stock:

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Mix thoroughly by gentle pipetting.

Concluding Remarks
The protocols outlined in this document provide a comprehensive guide for the dissolution and

use of CRT0066101 dihydrochloride in cell culture applications. Adherence to these

guidelines will help ensure the integrity of the compound and the reproducibility of experimental

results. Researchers should always refer to the specific product datasheet for any batch-

specific information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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